(2E)-1-(4-Bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15BrO3/c1-20-16-5-3-4-13(17(16)21-2)8-11-15(19)12-6-9-14(18)10-7-12/h3-11H,1-2H3/b11-8+
• InChI Key: XHKYUIGBJDCYSA-DHZHZOJOSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=CC(=O)C2=CC=C(C=C2)Br
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C/C(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C17H15BrO3
• Molecular Weight: 347.2 g/mol

Description

(2E)-1-(4-Bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one, also known as 4'-Bromo-2,3,5,6-tetramethoxychalcone, is a synthetic organic compound that belongs to the chalcone family. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Structural Analysis and Crystallography

Studies on similar chalcone derivatives emphasize their structural analysis through X-ray crystallography, revealing intricate details about molecular conformations, dihedral angles, and intermolecular interactions. For instance, Jasinski et al. (2010) and others have analyzed the crystal structures of compounds with bromophenyl and dimethoxyphenyl components, highlighting the importance of weak C—H⋯O, C—H⋯Br, and π–π stacking interactions in their solid-state organization (Jasinski et al., 2010), (Suwunwong et al., 2009).

Photophysical Properties and Nonlinear Optical (NLO) Materials

Research on derivatives of this compound has demonstrated their potential as novel organic nonlinear optical (NLO) materials. Shruthi et al. (2017) synthesized a novel organic NLO material and confirmed its structure and optical properties, indicating its transparency in the visible region and potential for applications in photonics and optoelectronics (Shruthi et al., 2017).

Photochemical and Fluorescence Studies

Investigations into the dipole moments, photochemical quantum yield, and fluorescence quantum yield of similar compounds have been conducted. Asiri et al. (2017) synthesized and analyzed the solvatochromic properties of a related compound, providing insights into its intramolecular charge transfer (ICT) characteristics and potential applications in sensing and molecular electronics (Asiri et al., 2017).

Crystal Packing and Halogen Bonding

Kumar et al. (2018) synthesized and characterized a related compound, focusing on its crystal packing and the presence of a putative halogen bond CBr⋯O. Their findings contribute to the understanding of molecular interactions and the design of materials with specific crystallographic properties (Kumar et al., 2018).